Cas no 92384-58-2 (Methyl 2-diethylaminoethyl sulfide)

• Product Name: Methyl 2-diethylaminoethyl sulfide
• CAS No: 92384-58-2
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 5844024
• PubChem ID: 23279044
• Update Time: 2025-05-23

Methyl 2-diethylaminoethyl sulfide Chemical and Physical Properties

Names and Identifiers

• 92384-58-2
• EN300-7110588
• Methyl 2-diethylaminoethyl sulfide
• SCHEMBL913401
• NCEBDVSAEIMPNE-UHFFFAOYSA-N
• diethyl[2-(methylsulfanyl)ethyl]amine
• DTXSID30902866
• NoName_3440

• Inchi： 1S/C7H17NS/c1-4-8(5-2)6-7-9-3/h4-7H2,1-3H3
• InChI Key： NCEBDVSAEIMPNE-UHFFFAOYSA-N
• SMILES： S(C)CCN(CC)CC

Computed Properties

• Exact Mass: 147.10817072g/mol
• Monoisotopic Mass: 147.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.5Ų

Additional information on Methyl 2-diethylaminoethyl sulfide

Comprehensive Overview of Methyl 2-diethylaminoethyl sulfide (CAS No. 92384-58-2)

Methyl 2-diethylaminoethyl sulfide (CAS No. 92384-58-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its molecular structure, featuring a diethylaminoethyl group linked to a methyl sulfide moiety, grants it unique reactivity and solubility properties. This compound has garnered significant attention in recent years due to its potential applications in green chemistry and sustainable manufacturing processes, aligning with global trends toward eco-friendly solutions.

In the pharmaceutical industry, Methyl 2-diethylaminoethyl sulfide serves as a key building block for synthesizing bioactive molecules. Researchers have explored its role in modulating drug delivery systems, particularly in enhancing the bioavailability of poorly soluble active ingredients. The compound's sulfur-containing structure also makes it valuable for designing catalysts and ligands in asymmetric synthesis, a hot topic in modern organic chemistry. Recent studies highlight its compatibility with flow chemistry techniques, which are revolutionizing industrial-scale production by reducing waste and energy consumption.

From an analytical perspective, CAS No. 92384-58-2 presents interesting challenges and opportunities. Advanced characterization methods such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structural integrity. Many researchers searching for "Methyl 2-diethylaminoethyl sulfide solubility" or "92384-58-2 synthesis protocol" will find that this compound exhibits favorable solubility in polar organic solvents while maintaining stability under various pH conditions. These properties make it particularly useful for cross-coupling reactions, a frequently searched topic in synthetic chemistry forums.

The agrochemical sector has shown growing interest in derivatives of Methyl 2-diethylaminoethyl sulfide for developing novel plant growth regulators and environmentally benign pesticides. Its molecular framework allows for strategic modifications that can enhance target specificity while minimizing ecological impact. This aligns perfectly with current market demands for "green agrochemicals" and "sustainable crop protection" solutions, as evidenced by rising search volumes for these terms across scientific databases.

Material scientists have investigated CAS 92384-58-2 for its potential in polymer modification and surface functionalization. The compound's dual functionality enables it to act as a molecular linker in hybrid materials, contributing to advancements in smart coatings and conductive polymers. Recent patent literature reveals innovative applications in "self-healing materials," a trending research area that addresses durability challenges in industrial products.

Quality control protocols for Methyl 2-diethylaminoethyl sulfide typically involve rigorous testing for residual solvents and byproducts. Analytical chemists frequently search for "92384-58-2 HPLC method" to find optimized separation conditions, reflecting the compound's importance in high-purity applications. The development of robust analytical standards for this material supports its reliable use across multiple industries.

In academic settings, Methyl 2-diethylaminoethyl sulfide has become a valuable teaching tool for demonstrating nucleophilic substitution reactions and heteroatom chemistry principles. Educational searches for "organosulfur compound reactions" often lead to studies involving this compound, highlighting its didactic value in synthetic organic chemistry curricula. The growing availability of high-purity grades has further facilitated its adoption in research laboratories worldwide.

From a regulatory standpoint, proper handling and storage of CAS No. 92384-58-2 follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate ventilation systems and personal protective equipment are recommended when working with this compound in concentrated forms. These precautions align with general best practices for handling aminoethyl derivatives in research and industrial settings.

The commercial availability of Methyl 2-diethylaminoethyl sulfide has expanded significantly in recent years, with multiple suppliers offering customized quantities ranging from gram-scale for research purposes to kilogram quantities for industrial applications. This accessibility has contributed to its growing popularity in both academic and commercial research circles, particularly among investigators working on structure-activity relationship studies and molecular design projects.

Future research directions for 92384-58-2 may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and click chemistry applications. The compound's structural versatility positions it as a promising candidate for developing new functional materials and pharmaceutical candidates. As synthetic methodologies continue to advance, particularly in catalytic processes and atom-efficient reactions, the utility of this compound is expected to expand further.